Cas no 920158-33-4 (1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one)

1-Isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one is a heterocyclic compound featuring a fused cyclopentadiene and pyrimidinone core with a thioxo functional group at the 4-position. Its unique structure imparts potential utility in pharmaceutical and agrochemical research, particularly as a scaffold for developing biologically active molecules. The isopropyl substitution enhances lipophilicity, potentially improving membrane permeability. The thioxo group offers reactivity for further derivatization, enabling structural diversification. This compound may serve as a key intermediate in synthesizing novel inhibitors or modulators targeting enzymes or receptors. Its stability under standard conditions facilitates handling and storage, making it suitable for exploratory synthetic applications.

1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one structure

920158-33-4 structure

Product Name:1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one

CAS No:920158-33-4

MF:C₁₀H₁₄N₂OS

MW:210.295960903168

CID:4719782

Update Time:2025-05-20

1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

- 1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one
- 1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one
- Inchi： 1S/C10H14N2OS/c1-6(2)12-8-5-3-4-7(8)9(14)11-10(12)13/h6H,3-5H2,1-2H3,(H,11,13,14)
- InChI Key： MHACTMAZLOJFPG-UHFFFAOYSA-N
- SMILES： S=C1C2CCCC=2N(C(N1)=O)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 333
Topological Polar Surface Area: 64.4

1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I156006-100mg	1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2h-cyclopenta[d]pyrimidin-2-one	920158-33-4		100mg	$ 95.00	2022-06-04
TRC	I156006-500mg	1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2h-cyclopenta[d]pyrimidin-2-one	920158-33-4		500mg	$ 320.00	2022-06-04
TRC	I156006-1g	1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2h-cyclopenta[d]pyrimidin-2-one	920158-33-4		1g	$ 475.00	2022-06-04
Life Chemicals	F2882-0002-0.25g	1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one	920158-33-4	95%+	0.25g	$302.0	2023-09-06
Life Chemicals	F2882-0002-0.5g	1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one	920158-33-4	95%+	0.5g	$318.0	2023-09-06
Life Chemicals	F2882-0002-1g	1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one	920158-33-4	95%+	1g	$335.0	2023-09-06
Life Chemicals	F2882-0002-2.5g	1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one	920158-33-4	95%+	2.5g	$670.0	2023-09-06
Life Chemicals	F2882-0002-5g	1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one	920158-33-4	95%+	5g	$1005.0	2023-09-06
Life Chemicals	F2882-0002-10g	1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one	920158-33-4	95%+	10g	$1407.0	2023-09-06

1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one Related Literature

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Related Categories

Additional information on 1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one

1-Isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one: A Comprehensive Overview

The compound 1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one, identified by the CAS number 920158-33-4, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of cyclopentadpyrimidinones, which are known for their unique structural features and diverse applications. The molecule's structure incorporates a thioxo group and an isopropyl substituent, contributing to its distinctive chemical properties.

Recent studies have highlighted the importance of cyclopentadpyrimidinones in drug discovery due to their ability to interact with various biological targets. The presence of the thioxo group in this compound enhances its reactivity and stability under different conditions. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents. The compound's structural flexibility allows for further functionalization, making it a valuable building block in organic synthesis.

The synthesis of 1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one involves a multi-step process that typically begins with the preparation of a suitable starting material. The incorporation of the isopropyl group is achieved through nucleophilic substitution or alkylation reactions. Subsequent steps involve cyclization and oxidation to introduce the thioxo group, resulting in the final product. This synthetic pathway has been optimized in recent years to improve yield and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under thermal and oxidative conditions has been evaluated in recent studies, revealing its suitability for long-term storage under controlled conditions.

The application of this compound extends beyond traditional organic synthesis. Recent research has focused on its use as a catalyst in asymmetric synthesis reactions. Its ability to facilitate enantioselective transformations has been demonstrated in several model reactions, making it a promising candidate for industrial applications. Additionally, the compound has shown potential as a ligand in metal-mediated reactions due to its ability to coordinate with transition metals effectively.

In conclusion, the compound 1-isopropyl-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopentadpyrimidin-2-one, with CAS number 920158-33-4, represents a significant advancement in organic chemistry. Its unique structure and versatile properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and mechanisms involving this compound, its role in scientific innovation is expected to grow further.